Cas no 90743-02-5 (1-(2-Hydroxy-3,6-dimethylphenyl)ethan-1-one)

• Product Name: 1-(2-Hydroxy-3,6-dimethylphenyl)ethan-1-one
• CAS No: 90743-02-5
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 2812750
• PubChem ID: 13708051
• Update Time: 2025-08-05

1-(2-Hydroxy-3,6-dimethylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxy-3,6-dimethylphenyl)ethan-1-one
• DTXSID10547294
• 90743-02-5
• SCHEMBL5797963

• Inchi： 1S/C10H12O2/c1-6-4-5-7(2)10(12)9(6)8(3)11/h4-5,12H,1-3H3
• InChI Key： JXYLKCLAARJTNW-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=CC(C)=C1C(C)=O

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Hydroxy-3,6-dimethylphenyl)ethan-1-one

Introduction to 1-(2-Hydroxy-3,6-dimethylphenyl)ethan-1-one (CAS No. 90743-02-5)

1-(2-Hydroxy-3,6-dimethylphenyl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 90743-02-5, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a hydroxy-substituted aromatic ring coupled with an acetyl group, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both electron-donating and withdrawing groups in its aromatic core makes it a versatile scaffold for further chemical modifications and functionalization, which are critical in the development of novel therapeutic agents.

The compound's structure consists of a benzene ring substituted with hydroxyl groups at the 2-position and methyl groups at the 3- and 6-positions, followed by an acetyl moiety at the 1-position. This arrangement imparts specific electronic and steric properties, making it a valuable candidate for exploring various chemical reactions and interactions. The hydroxy group at the 2-position is particularly notable, as it can participate in hydrogen bonding and influence the compound's solubility and reactivity. Meanwhile, the methyl groups at the 3- and 6-positions provide steric hindrance, which can modulate the binding affinity of the molecule to biological targets.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic pathways. The aromatic ring system of 1-(2-Hydroxy-3,6-dimethylphenyl)ethan-1-one exhibits structural similarities to known bioactive molecules, suggesting potential applications in drug discovery. For instance, derivatives of this compound have been explored as inhibitors of lipoxygenase and cyclooxygenase enzymes, which play crucial roles in inflammation. Preliminary studies have shown that certain analogs exhibit promising anti-inflammatory properties by modulating these enzymatic pathways.

The acetyl group at the 1-position of the molecule serves as a handle for further functionalization through reactions such as esterification, amidation, or alkylation. These modifications can enhance the pharmacokinetic properties of the compound or introduce new biological activities. For example, conjugating this scaffold with other bioactive molecules via linkers or polymers could lead to targeted drug delivery systems or prodrugs with improved efficacy and reduced toxicity.

Recent advances in computational chemistry have enabled more efficient virtual screening of compounds like 1-(2-Hydroxy-3,6-dimethylphenyl)ethan-1-one for potential biological activity. Molecular docking simulations have been used to predict binding interactions between this molecule and various protein targets, including kinases, transcription factors, and metabolic enzymes. These studies have identified key residues on the target proteins that interact with the hydroxy group, methyl groups, and acetyl moiety, providing insights into optimizing the compound's binding affinity and selectivity.

The synthesis of 1-(2-Hydroxy-3,6-dimethylphenyl)ethan-1-one can be achieved through multiple routes depending on synthetic strategy preferences. One common approach involves Friedel-Crafts acylation of a pre-functionalized aromatic ring followed by hydroxylation at the desired position. Alternatively, direct functionalization using organometallic reagents or transition-metal-catalyzed reactions can be employed to introduce specific substituents with high regioselectivity. The choice of synthetic route depends on factors such as scalability, cost-effectiveness, and environmental considerations.

In conclusion,1-(2-Hydroxy-3,6-dimethylphenyl)ethan-1-one (CAS No. 90743-02-5) represents a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel bioactive molecules targeting various diseases. Continued exploration of its chemical space through both experimental synthesis and computational modeling will likely uncover new therapeutic opportunities in the future.